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Compound of Interest

Compound Name: 3-Bromooctane

Cat. No.: B146061 Get Quote

For researchers and professionals in drug development, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the use of 3-Bromooctane, a combustible liquid that is highly toxic to aquatic

life.[1][2] Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Physicochemical and Hazard Data
A summary of key data for 3-Bromooctane is provided below for quick reference.
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Property Value Reference

Chemical Formula C₈H₁₇Br [3]

CAS Number 557-35-7 (for 3-Bromooctane)

Appearance
Clear, colorless to pale yellow

liquid
[3]

Boiling Point 190.8 - 201 °C [4][5]

Flash Point 56.1 - 78 °C [4][5]

Density
1.108 - 1.118 g/cm³ at 20-25

°C
[1][4]

Aquatic Hazard
Very toxic to aquatic life with

long-lasting effects.
[1][2]

Health Hazards
May cause skin and eye

irritation.
[3][6]

Physical Hazard Combustible liquid. [1]

Personal Protective Equipment (PPE)
When handling 3-Bromooctane, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.
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PPE Category Specific Requirements

Eye Protection

Safety glasses with side shields or goggles are

required.[7] Contact lenses should be avoided

as they can absorb and concentrate irritants.[7]

Hand Protection

Chemical-resistant gloves, such as nitrile or

butyl rubber, must be worn.[7] Gloves should be

inspected for integrity before each use and

disposed of properly after handling.[8][9]

Body Protection

A lab coat or long-sleeved clothing is necessary

to prevent skin contact.[5] For larger quantities

or in case of a significant spill, impervious

clothing may be required.[6][9]

Respiratory

Work should be conducted in a well-ventilated

area or under a chemical fume hood.[6] If

aerosol formation is possible, a respirator may

be necessary.[1][8]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Bromooctane is crucial. The following workflow outlines

the key steps from preparation to disposal.
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Caption: Workflow for Safe Handling of 3-Bromooctane.
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Experimental Protocol for Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

3-Bromooctane to be familiar with its hazards and safety precautions.[8]

Don Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table

above.

Prepare Workspace: Ensure the work area is clean and uncluttered. If using a fume hood,

verify it is functioning correctly.

Transfer Chemical: Carefully transfer the required amount of 3-Bromooctane, avoiding

splashes and spills. Use a pipette or other appropriate transfer device.

Perform Reaction: Carry out the experimental procedure, keeping the container of 3-
Bromooctane sealed when not in use.

Decontaminate: After the procedure, decontaminate all surfaces and equipment that may

have come into contact with 3-Bromooctane.

Segregate Waste: Dispose of any 3-Bromooctane waste into a designated, clearly labeled

container for halogenated organic waste.[3] Do not mix with other waste streams.[1][3]

Remove PPE: Remove PPE in the correct order to avoid cross-contamination.

Label Waste Container: Ensure the waste container is properly labeled with "Hazardous

Waste" and the chemical name.[3]

Store Waste: Store the waste container in a designated satellite accumulation area.[3]

Arrange for Pickup: Coordinate with your institution's environmental health and safety

department for the final disposal of the hazardous waste.[3]

First Aid and Emergency Response Plan
In the event of an emergency, immediate and appropriate action is critical.
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Caption: Emergency Response Procedure for 3-Bromooctane.

First Aid Measures:

In case of skin contact: Immediately wash off with soap and plenty of water.[8][10] If irritation

persists, seek medical attention.[10]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[6][8]

If inhaled: Move the person into fresh air.[8][10] If not breathing, give artificial respiration and

consult a physician.[6][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b146061?utm_src=pdf-body-img
https://www.benchchem.com/product/b146061?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-bromo-oxetane.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1725_4.pdf
https://www.chemicalbook.com/msds/3-bromo-oxetane.pdf
https://www.chemicalbook.com/msds/3-bromo-oxetane.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1725_4.pdf
https://www.chemicalbook.com/msds/3-bromo-oxetane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If swallowed: Do NOT induce vomiting.[8][9] Never give anything by mouth to an

unconscious person.[8][9] Rinse mouth with water and consult a physician.[8][9]

Disposal Plan
Proper disposal of 3-Bromooctane and its contaminated materials is crucial to prevent

environmental harm.

Disposal Protocol:

Segregation: Collect all 3-Bromooctane waste in a designated container for halogenated

organic compounds.[3] This waste stream must be kept separate from non-halogenated

organic waste, aqueous waste, and solid waste.[1][3]

Container: Use a chemically resistant container, such as a glass bottle or a designated waste

carboy, that can be securely sealed.[7]

Labeling: Clearly label the waste container with "Hazardous Waste," "3-Bromooctane," and

any other components in the waste mixture.[3]

Storage: Store the sealed waste container in a well-ventilated, designated satellite

accumulation area away from heat and ignition sources.[1][3]

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

licensed hazardous waste disposal service.[1][3] The primary method of disposal is typically

incineration at a permitted facility.[3]

By adhering to these detailed procedures, researchers and scientists can safely handle 3-
Bromooctane, minimizing risks to themselves and the environment, thereby fostering a culture

of safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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